Cas no 1107-62-6 (Riboflavin,5'-(hydrogen sulfate) (9CI))

• Product Name: Riboflavin,5'-(hydrogen sulfate) (9CI)
• CAS No: 1107-62-6
• MF: C₁₇H₂₀N₄O₉S
• MW: 456.427103042603
• CID: 205788
• PubChem ID: 150882
• Update Time: 2025-04-19

Riboflavin,5'-(hydrogen sulfate) (9CI) Chemical and Physical Properties

Names and Identifiers

• Riboflavin,5'-(hydrogen sulfate) (9CI)
• [(2S,3R,4R)-5-(7,8-dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] hydrogen sulfate
• riboflavin 5'-sulfate
• O5'-sulfo-riboflavin
• Riboflavin-5'-monosulfat
• Riboflavin-5'-sulfate
• 1107-62-6
• DTXSID00149362
• SCHEMBL864913

• Inchi： 1S/C17H20N4O9S/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(26)19-15)5-11(22)14(24)12(23)6-30-31(27,28)29/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,20,25,26)(H,27,28,29)/t11-,12+,14-/m1/s1
• InChI Key： RUUGCTAFWMEMDH-MBNYWOFBSA-N
• SMILES： S(=O)(=O)(O)OC[C@@H]([C@@H]([C@@H](CN1C2C(C(NC(N=2)=O)=O)=NC2C=C(C)C(C)=CC1=2)O)O)O

Computed Properties

• Exact Mass: 456.09500
• Monoisotopic Mass: 456.095099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 207

Experimental Properties

• Density: 1.79
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.737
• PSA: 213.31000
• LogP: -0.76730